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Known Storage Information for Daturaolone

The table below summarizes the specific storage information available for daturaolone from a chemical

supplier.

Property Specification

Recommended
Storage

Desiccate at -20°C [1]

Physical Form Powder [1]

Solubility Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc. [1]

Stability in
Solution

Stock solutions should be prepared and used on the same day. For future use,

seal and store below -20°C; generally stable for several months [1].

Standard Stability Storage Conditions

For novel compounds like daturaolone where comprehensive stability data is lacking, researchers typically

follow standard protocols defined by the International Council for Harmonisation (ICH) to determine shelf
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life and optimal storage conditions [2] [3]. The following experimental workflow can be used to establish

product-specific stability data.

Start Stability Testing

Long-Term Condition
(25°C ± 2°C / 60% RH ± 5% RH)

Accelerated Condition
(40°C ± 2°C / 75% RH ± 5% RH)

Pull Samples at Time Points
(e.g., 0, 3, 6, 9, 12, 24 months)

Intermediate Condition
(30°C ± 2°C / 65% RH ± 5% RH)

If significant change
observed at accelerated

condition

Test for Degradation

Analyze Data & Set Shelf Life

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: The supplier recommends storage at -20°C. Do I need to follow this exactly? Yes, it is highly

advisable. Until your own stability studies prove that the compound is stable under other conditions,
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following the supplier's recommendation is the best practice to ensure the integrity of your research material

[1].

Q2: What are the key factors to test for in a stability study for a compound like daturaolone? You

should test for physical, chemical, and microbiological changes. Key parameters include [2] [3]:

Assay/Potency: Measure the percentage of the active compound remaining.

Related Substances/Degradation Products: Identify and quantify any breakdown products.
Physical Characteristics: Check for changes in appearance, color, and solubility.

Moisture Content: Especially critical for powders susceptible to hydrolysis.

Q3: Our laboratory is in a hot and humid climate (ICH Zone IV). What conditions should we use for

long-term testing? For products intended to be marketed in hot and humid climates, the long-term stability

condition is 30°C ± 2°C / 75% RH ± 5% RH [2]. You should design your stability studies to reflect the

conditions of your intended market.

Troubleshooting Guide

Issue Potential Cause Corrective Action

Rapid decrease in
purity

Hydrolysis or oxidative
degradation.

Ensure proper desiccation. Consider
packaging under an inert gas like nitrogen.

Use more protective packaging [2].

Clumping or weight
gain of powder

Absorption of moisture from

the atmosphere.

Store with a desiccant in an airtight

container. Verify the integrity of the
packaging material's moisture barrier [2].

Discoloration of the
compound

Photodegradation due to
light exposure.

Store in amber glass vials or opaque
containers. Keep the material away from

direct light [2].

Out-of-specification
results after 6 months
at 40°C

The compound is not stable

at accelerated conditions.

Initiate testing at the intermediate
condition (30°C ± 2°C / 65% RH ± 5% RH)
as per ICH guidelines [2].
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Key Experimental Protocol: Forced Degradation
Studies

Forced degradation studies help you understand the degradation chemistry of a new compound and develop

stability-indicating analytical methods [3].

Objective: To generate 5-20% degradation of the main compound [3].
Typical Stress Conditions:

Acidic Hydrolysis: Expose to 0.1-1 M HCl at elevated temperature (e.g., 60°C).
Basic Hydrolysis: Expose to 0.1-1 M NaOH at elevated temperature.

Oxidative Stress: Treat with 0.1-3% hydrogen peroxide at room temperature.
Thermal Stress: Store the solid powder at a high temperature (e.g., 70°C).

Photostability: Expose to UV and visible light as per ICH Q1B guidelines [3].
Analysis: Use HPLC or UHPLC to separate and identify the parent compound from its degradation

products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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